3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile hydrochloride
Overview
Description
3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile hydrochloride, otherwise known as “3,4-DHBOC-HCl”, is a novel synthetic compound with a wide range of applications in scientific research. It has been used in a variety of fields, from biochemistry to pharmacology, and has demonstrated its potential in a variety of contexts.
Scientific Research Applications
Synthesis and Chemical Properties
3,4-Dihydro-2H-benzo[1,4]oxazines, including 3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile hydrochloride, have been a subject of interest in recent scientific research due to their biological and medicinal applications. A study by 詹淑婷 (2012) highlights a new synthesis method for these compounds, emphasizing their potential in biology and medication. This research demonstrates the innovation in developing novel synthesis methods for such compounds, starting from 2-aminophenol to produce various 3,4-dihydro-2H-benzo[1,4]oxazines (詹淑婷, 2012).
Biological and Pharmaceutical Applications
These compounds have shown potential in various biological and pharmaceutical contexts. A study by Zhao et al. (2007) reveals that a series of novel 3,4-dihydro-2H-benzo[1,4]oxazine derivatives, which includes the specified compound, can act as antagonists for the 5-HT6 receptor. These findings suggest their potential use in developing treatments for conditions modulated by this receptor (Zhao et al., 2007).
Chemical and Structural Analysis
The structural and chemical characteristics of these compounds also contribute significantly to their scientific applications. For instance, Iwanami et al. (1964) conducted a study on the hydrolysis of products obtained from reactions involving similar compounds. This research provides insights into the chemical behaviors and properties of these compounds, which are crucial for their application in various fields (Iwanami et al., 1964).
Mechanism of Action
Target of Action
The primary targets of 3,4-Dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile hydrochloride are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles in biological systems .
Mode of Action
Like other benzo[b][1,4]oxazine derivatives, it may interact with its targets by binding to specific sites, leading to changes in the targets’ function .
Pharmacokinetics
Its bioavailability, half-life, metabolism, and excretion patterns remain to be determined through further pharmacokinetic studies .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. As research progresses, more information about the compound’s effects at the molecular and cellular level will become available .
properties
IUPAC Name |
3,4-dihydro-2H-1,4-benzoxazine-6-carbonitrile;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O.ClH/c10-6-7-1-2-9-8(5-7)11-3-4-12-9;/h1-2,5,11H,3-4H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTEGOCOEGANXSZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(N1)C=C(C=C2)C#N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60693351 | |
Record name | 3,4-Dihydro-2H-1,4-benzoxazine-6-carbonitrile--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60693351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1314984-94-5 | |
Record name | 3,4-Dihydro-2H-1,4-benzoxazine-6-carbonitrile--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60693351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.